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Compound of Interest

3-(3-Bromo-4-
Compound Name:

methoxyphenyl)propanoic acid

Cat. No.: B173008

An In-depth Technical Guide on the Safety and Handling of 3-(3-Bromo-4-
methoxyphenyl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and relevant
biological context for 3-(3-Bromo-4-methoxyphenyl)propanoic acid. The information is
intended to ensure safe laboratory practices and to provide a foundation for further research
and development.

Chemical Identification and Properties
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Property Value Source
Molecular Formula C10H11BrOs [1]
Molecular Weight 259.097 g/mol [1]

White to off-white solid (based
Appearance o [2]
on similar compounds)

Boiling Point 344.9°C at 760 mmHg [1]

Density 1.515 g/cm3 [1]

98-100 °C (for the related
Melting Point compound 3-(4-
Methoxyphenyl)propionic acid)

Store in a cool, dry, well-
Storage Temperature _ [3][4]
ventilated place

Hazard Identification and GHS Classification

Based on data for structurally similar compounds, 3-(3-Bromo-4-methoxyphenyl)propanoic
acid should be handled as a hazardous substance. The following GHS classifications are likely

applicable.
Hazard Class GHS Pictogram Signal Word Hazard Statement
) o ) H315: Causes skin
Skin Irritation | Warning L
irritation[5][6][71[8]
H319: Causes serious
Eye Irritation | Warning eye irritation[3][5][6][7]
[8]
Specific target organ
o ] H335: May cause
toxicity — single ] ) S
| Warning respiratory irritation[5]

exposure (Respiratory

[7](8]

system)
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[5][6][8]

Safety and Handling

A systematic approach is critical for handling this compound to minimize exposure and ensure
a safe laboratory environment.
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General Workflow for Safe Handling

Preparation

Verify fume hood function

Gather all necessary PPE

Locate eyewash station and safety shower

Weigh and transfer compound within fume hood

Handle gently to minimize dust generation

Keep container covered during dissolution

Post-Handling

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical compounds.
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Exposure Controls and Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is crucial to minimize exposure.[9]

PPE Category Recommended Protection Specifications

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face

Eyes/Face Safety Goggles, Face Shield protection regulations in 29
CFR 1910.133 or European
Standard EN166.[9][10] A face
shield is recommended for
splash hazards.[9][11]

Wear a lab coat and
appropriate protective clothing
) to prevent skin exposure.[9]
) Laboratory Coat, Chemical- ] ) )
Skin/Body ) [12] For tasks with a higher risk
Resistant Apron ) ]

of splashing, a chemical-
resistant apron should be

worn.[9][13]

Nitrile or neoprene gloves are

recommended.[13] Inspect
Hands Chemical-Resistant Gloves gloves for any signs of

degradation or punctures

before use.[13]

All handling should be
conducted in a certified
chemical fume hood to avoid
Respiratory Fume Hood or Respirator inhalation of dust or vapors.[3]
[13] If a fume hood is not
available, use a NIOSH-

approved respirator.[13]
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Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][12] Store away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][14]

Accidental Release Measures

For spills, wear appropriate PPE, scoop up solid material or absorb liquid, and place it into a

suitable container for disposal.[3][4] Ventilate the area and wash the spill site after material

pickup is complete.[3] Avoid generating dust.[5][10] Do not let the product enter drains.[5]

First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9][15] Seek medical
attention.[5][9][15]

Skin Contact

Immediately wash the affected area with soap
and water.[15] Remove all contaminated
clothing.[5][12] If skin irritation occurs, get

medical advice/attention.[5]

Move the exposed person to fresh air at once.
[15] If breathing is difficult, give oxygen.[15][16]

Inhalation If not breathing, give artificial respiration.[15][16]
Call a poison center or doctor if you feel unwell.
[51[8]
Do NOT induce vomiting.[9][17] If conscious and
Ingestion alert, give two glasses of water.[5][16] Seek

medical attention.[9][12][15]

Fire Fighting Measures

Use water spray, dry chemical, foam, or carbon dioxide as extinguishing media.[12][14] For

larger fires, use water spray or alcohol-resistant foam.[12] In case of fire, irritating gases,
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carbon monoxide, and carbon dioxide can be released.[10][12] Firefighters should wear self-
contained breathing apparatus and full protective gear.[10][12][16]

Toxicological Information

The toxicological properties of 3-(3-Bromo-4-methoxyphenyl)propanoic acid have not been
fully investigated.[3] However, based on data from similar compounds, it may cause skin, eye,
and respiratory tract irritation.[3][5][9] Overexposure may result in redness, pain, or severe eye
damage, as well as skin inflammation characterized by itching, scaling, or blistering.[8] No
classification data on the carcinogenic properties of this material is available from the EPA,
IARC, NTP, OSHA, or ACGIH.[12][14]

Experimental Protocols
Representative Synthesis of a Bromo-Methoxyphenyl
Derivative

The following is a general procedure for the synthesis of a bromo-methoxyphenyl derivative,
adapted from protocols for similar compounds.
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General Synthesis Workflow

Reaction Setup

Charge flask with starting material and solvent

Add base (e.g., K2COs3)

Slowly add alkylating or acylating agent

Reaction|Progress

Heat mixture to reflux

Monitor progress with TLC

Work-up and Purification

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chemical derivatives.
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Materials:

A suitable starting material (e.g., a hydroxy-substituted phenylpropanoic acid).[2]

An alkylating or acylating agent (e.g., benzyl bromide).[2]

A base (e.g., anhydrous potassium carbonate).[2]

Anhydrous solvent (e.g., acetone).[2]

Standard glassware for reaction, extraction, and filtration.[2]
Procedure:

e Reaction Setup: In a round-bottom flask, combine the starting material, anhydrous solvent,
and base.[2]

» Addition of Reagent: Slowly add the alkylating or acylating agent to the mixture.[2]

» Reaction: Heat the mixture to reflux and monitor the reaction's progress using Thin Layer
Chromatography (TLC).[2]

o Work-up: Once the reaction is complete, cool the mixture to room temperature and filter any
solids. The filtrate is then subjected to an aqueous work-up, which may include washing with
acid, water, and brine.[2]

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and
evaporate the solvent under reduced pressure. The crude product can then be purified by
recrystallization from a suitable solvent system.[2]

In Vitro Anticancer Activity Assay (MTT Assay)

The cytotoxic activity of synthesized compounds is often evaluated using the MTT assay.[18]
o Cell Culture: Plate cancer cells in a 96-well plate and incubate to allow for cell attachment.

o Compound Treatment: Treat the cells with various concentrations of the test compound and
incubate for a specified period (e.g., 48-72 hours).
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e MTT Addition: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals by metabolically active cells.
e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
using a microplate reader. The absorbance is proportional to the number of viable cells.

Biological Activity and Signaling Pathways

While specific data for 3-(3-Bromo-4-methoxyphenyl)propanoic acid is limited, structurally
related bromo-methoxyphenyl derivatives have shown potential as anticancer and antimicrobial
agents.[18] Additionally, other propanoic acid derivatives have been identified as GPR40
agonists, which are involved in glucose tolerance.[19]

One area of interest for brominated chalcones, which share some structural similarities, is the
inhibition of the JAK/STAT signaling pathway.[20][21] This pathway is crucial for cytokine
signaling, and its constitutive activation is found in numerous cancers.[20][21]
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Simplified JAK/STAT Signaling Pathway
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Caption: A simplified diagram of the JAK/STAT signaling pathway.
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This guide is intended for informational purposes only and should not be used as a substitute
for a formal Safety Data Sheet (SDS) or professional safety training. Always consult the most
up-to-date SDS for any chemical before use and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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